Cas no 1369359-26-1 (3,5-Dichloro-N-cyclopropylaniline)

• Product Name: 3,5-Dichloro-N-cyclopropylaniline
• CAS No: 1369359-26-1
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• MDL: MFCD29918190
• CID: 5617925
• PubChem ID: 82539878
• Update Time: 2025-06-08

3,5-Dichloro-N-cyclopropylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-N-cyclopropylaniline
• EN300-3009961
• 1369359-26-1
• Benzenamine, 3,5-dichloro-N-cyclopropyl-

• MDL： MFCD29918190
• Inchi： 1S/C9H9Cl2N/c10-6-3-7(11)5-9(4-6)12-8-1-2-8/h3-5,8,12H,1-2H2
• InChI Key： JSTKKHMYMZDSOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC1CC1)Cl

Computed Properties

• Exact Mass: 201.011
• Monoisotopic Mass: 201.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 322.8±22.0 °C(Predicted)
• pka: 5.41±0.20(Predicted)

Additional information on 3,5-Dichloro-N-cyclopropylaniline

3,5-Dichloro-N-cyclopropylaniline (CAS No. 1369359-26-1): An Overview of Its Properties and Applications in the Chemical and Pharmaceutical Industries

3,5-Dichloro-N-cyclopropylaniline (CAS No. 1369359-26-1) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its aromatic ring substituted with two chlorine atoms at the 3 and 5 positions, and a cyclopropylamine group attached to the nitrogen atom. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3,5-Dichloro-N-cyclopropylaniline is represented by the formula C₉H₁₀Cl₂N. Its molecular weight is approximately 207.08 g/mol, and it is typically available as a white crystalline solid. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol, making it suitable for various synthetic processes.

In terms of physical properties, 3,5-Dichloro-N-cyclopropylaniline has a melting point ranging from 105 to 107°C. It is stable under normal storage conditions but should be protected from moisture and light to prevent degradation. The compound's stability and reactivity are influenced by its electronic structure, with the electron-withdrawing chlorine atoms and the electron-donating cyclopropylamine group contributing to its unique chemical behavior.

The synthesis of 3,5-Dichloro-N-cyclopropylaniline can be achieved through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 3,5-dichloroaniline with cyclopropylamine in the presence of a suitable catalyst. This process is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In the pharmaceutical industry, 3,5-Dichloro-N-cyclopropylaniline has shown promise as an intermediate in the synthesis of various drugs. Its ability to form stable amide bonds makes it a valuable building block for the development of new therapeutic agents. Recent studies have explored its potential in the synthesis of antiviral compounds, particularly those targeting viral proteases involved in the replication of RNA viruses such as influenza and coronaviruses.

A notable example is its use in the synthesis of inhibitors for the main protease (M^pro) of SARS-CoV-2, the virus responsible for COVID-19. Researchers have reported that compounds derived from 3,5-Dichloro-N-cyclopropylaniline exhibit potent inhibitory activity against M^pro, suggesting their potential as lead compounds for drug development. These findings highlight the importance of this compound in addressing global health challenges.

Beyond its pharmaceutical applications, 3,5-Dichloro-N-cyclopropylaniline has also found use in other areas of chemistry. In materials science, it has been investigated as a precursor for the synthesis of functional polymers with unique optical and electronic properties. The presence of chlorine atoms and the cyclopropylamine group can be exploited to introduce specific functionalities into polymer chains, leading to materials with tailored properties for applications such as sensors and electronic devices.

In addition to its synthetic utility, 3,5-Dichloro-N-cyclopropylaniline has been studied for its environmental impact. Research has shown that it can be biodegraded under certain conditions, which is an important consideration for its safe use and disposal. However, proper handling and disposal protocols should always be followed to minimize any potential environmental risks.

The safety profile of 3,5-Dichloro-N-cyclopropylananine is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that it is generally well-tolerated at low concentrations but can cause irritation to the eyes and skin at higher levels. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure worker safety.

In conclusion, 3,5-Dichloro-N-cyclopropylaniline (CAS No. 1369359-26-1) is a multifaceted compound with a wide range of applications in chemistry and pharmacy. Its unique chemical structure makes it an invaluable intermediate in the synthesis of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in advancing scientific knowledge and technological innovation.